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Compound of Interest

Compound Name: Thalidomide-o-PEG2-acid

Cat. No.: B15289940

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Thalidomide-o-PEG2-acid. The following procedures for
handling, storage, and disposal are based on the known hazards of the parent compound,
thalidomide, and are intended to ensure a safe laboratory environment.[1][2]

Compound Identification and Properties
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Property Value Source

3-(2-(2-((2-(2,6-dioxopiperidin-
) 3-yl)-1,3-dioxoisoindolin-4-
Chemical Name ] [3]
yl)oxy)ethoxy)ethoxy)propanoi

c acid

Thalidomide-O-PEG2-Acid,
Synonyms Thalidomide-O-PEG2- [3][4]

carboxylic acid

Molecular Formula C20H22N209 [31[5]
Molecular Weight 434.40 g/mol [31[5]
Physical State Solid [1][5]
Solubility Soluble in DMSO and DMF [415]

Short term (days to weeks) at
Storage 0-4°C; Long term (months to [31[5]
years) at -20°C

Hazard Assessment

Thalidomide-o-PEG2-acid should be handled with extreme caution. The parent compound,
thalidomide, is a known human teratogen and can cause severe birth defects.[1][6] It is also
classified as toxic if swallowed and harmful in contact with skin.[7][8] Due to its use in
Proteolysis Targeting Chimera (PROTAC) technology, it is designed to be biologically active.[4]
[9] All personnel must be thoroughly trained on the potential hazards and proper handling
procedures before working with this compound.[10]

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
accidental exposure.[2] All handling of solid Thalidomide-o-PEG2-acid should be conducted
within a certified chemical fume hood or a containment device like a glove box to minimize
inhalation risk.[11][12]
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Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles with side shields are mandatory at all times.[2]

Hand Protection: Chemical-resistant gloves are required. Double-gloving is highly
recommended to provide an extra layer of protection.[11] Consult the glove manufacturer's
compatibility chart for the specific solvents being used.

Body Protection: A lab coat is required to protect from spills. An impervious gown is
recommended for larger quantities or when there is a significant risk of contamination.[2][11]

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) is necessary.[2] For operations with a higher potential for
exposure, a powered air-purifying respirator (PAPR) may be required.[13][14]

Experimental Protocol: Spill Response

Immediate and appropriate action is critical in the event of a spill.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.[2]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[2]

Don PPE: Before addressing the spill, ensure you are wearing the full, appropriate PPE as
described above.[11]

Containment:

o Solid Spill: Carefully cover the spill with dampened absorbent material to avoid raising
dust.[11]

o Liquid Spill: Use an absorbent material to contain the spill and prevent it from spreading.

[2]

Clean-up: Carefully collect the absorbed material and any contaminated debris using non-
sparking tools. Place all materials into a clearly labeled, sealed container for hazardous
waste.[2]
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» Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol or
methanol), followed by a laboratory-grade detergent and water.[11] All cleaning materials
must be disposed of as hazardous waste.[11]

Disposal Plan

All waste contaminated with Thalidomide-o-PEG2-acid is considered hazardous and must be
disposed of according to institutional and local regulations.[1][11] Consultation with your
institution's Environmental Health and Safety (EHS) department is mandatory before initiating
any disposal procedures.[1][2]

Waste Segregation and Collection:

» Solid Waste: All contaminated disposable labware (e.g., gloves, pipette tips, wipes) should
be collected in a dedicated, clearly labeled hazardous waste container.[1]

 Liquid Waste: Solutions containing Thalidomide-o-PEG2-acid must be collected in a
separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with
other solvent waste streams unless explicitly permitted by your EHS department.[1]

o Contaminated Glassware: Non-disposable glassware should be decontaminated. A common
procedure involves an initial rinse with a suitable solvent (e.g., ethanol, methanol) to remove
the bulk of the compound, with the rinsate collected as hazardous waste.[11] This is followed
by scrubbing with a laboratory detergent and thorough rinsing with water.[11]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Thalidomide-o-PEG2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15289940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

